Cas no 88815-85-4 (Carbamic acid, [2-(methylamino)-2-oxoethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [2-(methylamino)-2-oxoethyl]-, 1,1-dimethylethyl ester
• CAS No: 88815-85-4
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• MDL: MFCD21104090
• CID: 1931783
• PubChem ID: 13970524
• Update Time: 2025-04-21

Carbamic acid, [2-(methylamino)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-(methylamino)-2-oxoethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[2-(methylamino)-2-oxoethyl]carbamate
• I11628
• AS-72565
• VHGIDNKIGHDVCB-UHFFFAOYSA-N
• SCHEMBL1950351
• t-Butyl 2-(methylamino)-2-oxoethylcarbamate
• SY286678
• tert-Butyl(2-(methylamino)-2-oxoethyl)carbamate
• tert-Butyl (2-(methylamino)-2-oxoethyl)carbamate
• tert-butyl N-[(methylcarbamoyl)methyl]carbamate
• N-Boc-N inverted exclamation mark -methylglycineamide
• tert-butyl 2-(methylamino)-2-oxoethylcarbamate
• AKOS011221370
• CS-0210071
• MFCD21104090
• 2-(Boc-amino)-N-methylacetamide
• 88815-85-4

• MDL： MFCD21104090
• Inchi： 1S/C8H16N2O3/c1-8(2,3)13-7(12)10-5-6(11)9-4/h5H2,1-4H3,(H,9,11)(H,10,12)
• InChI Key： VHGIDNKIGHDVCB-UHFFFAOYSA-N
• SMILES： O(C(NCC(NC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 188.11609238g/mol
• Monoisotopic Mass: 188.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 67.4Ų